Cas no 463961-59-3 (2-Azabicyclo[2.1.1]hexane-1-methanamine,2-propyl-(9CI))

• Product Name: 2-Azabicyclo[2.1.1]hexane-1-methanamine,2-propyl-(9CI)
• CAS No: 463961-59-3
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 1018532
• PubChem ID: 11768795
• Update Time: 2025-04-20

2-Azabicyclo[2.1.1]hexane-1-methanamine,2-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-1-methanamine,2-propyl-(9CI)
• DB-281040
• 2-Azabicyclo[2.1.1]hexane-1-methanamine, 2-propyl-
• 463961-59-3

• Inchi： 1S/C9H18N2/c1-2-3-11-6-8-4-9(11,5-8)7-10/h8H,2-7,10H2,1H3
• InChI Key： MZNSJFVQJATVRQ-UHFFFAOYSA-N
• SMILES： N1(CCC)CC2CC1(CN)C2

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų